1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-(4,4-dimethylpent-2-ynyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C12H18O/c1-11(2,3)6-4-7-12(10-13)8-5-9-12/h10H,5,7-9H2,1-3H3
• InChI Key: LWYHSKIGIBYYSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C#CCC1(CCC1)C=O

Description

1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde is a cyclobutane derivative featuring a carbaldehyde group and a 4,4-dimethylpent-2-yn-1-yl substituent at the 1-position of the cyclobutane ring. The substituent comprises an alkyne moiety with two methyl groups at the 4-position, imparting steric bulk and rigidity.

Preparation Methods

The synthesis of 1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of cyclobutanone with 4,4-dimethylpent-2-yn-1-yl lithium reagent under controlled conditions. The reaction typically requires anhydrous solvents and low temperatures to ensure the stability of the intermediates and the final product .

Chemical Reactions Analysis

1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the cyclobutane ring, especially under acidic or basic conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and temperature control to optimize reaction yields .

Scientific Research Applications

1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecules with cyclobutane rings.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: It may be used in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde exerts its effects depends on its interactions with molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The cyclobutane ring and the 4,4-dimethylpent-2-yn-1-yl side chain may also contribute to the compound’s overall reactivity and binding affinity .

Comparison with Similar Compounds

Structural and Molecular Features

The table below compares key structural and molecular parameters of the target compound with four analogs from the literature:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Oxygen Atoms	Notable Features
Target: 1-(4,4-Dimethylpent-2-yn-1-yl)...	C₁₁H₁₆O (hypo.)	~164.24 (hypo.)	Alkyne with dimethyl groups	1	Rigid alkyne, sterically bulky substituent
1-(Oxan-2-yl)...	C₁₀H₁₆O₂	168.23	Tetrahydropyran (ether ring)	2	Ether oxygen enhances H-bonding potential
1-(2-Methoxyethyl)...	C₈H₁₄O₂	142.19	Methoxyethyl chain	2	Flexible ether-aliphatic hybrid
1-(3-Methylbut-3-enyl)...	C₁₀H₁₆O	152.23	Alkene with methyl branch	1	Alkene enables isomerization/reactivity
1-(Oxolan-2-yl)...	C₉H₁₄O₂	154.21	Tetrahydrofuran (ether ring)	2	Compact ether ring, H-bond acceptor

Key Observations:

Substituent Rigidity : The target’s alkyne substituent introduces greater rigidity compared to the alkene () or flexible methoxyethyl group (). This rigidity may influence conformational stability and crystal packing .

The target’s single oxygen (from the aldehyde) suggests lower polarity.

Steric Effects : The 4,4-dimethyl groups on the target’s alkyne create steric hindrance, distinguishing it from less bulky substituents like the methoxyethyl group.

Functional Group Reactivity

• Aldehyde Group : All compounds share a reactive carbaldehyde group, which can participate in nucleophilic additions or act as a hydrogen bond acceptor.
• Alkyne vs. Alkene : The target’s alkyne may undergo reactions like hydrogenation or cycloadditions, whereas the alkene in could engage in electrophilic additions or polymerization .
• Ether Moieties : Compounds with ether rings () may exhibit enhanced stability and participate in supramolecular interactions via oxygen lone pairs .

Hydrogen Bonding and Crystallography

While crystallographic data for the target are unavailable, highlights the role of hydrogen bonding in molecular aggregation. The ether-containing analogs () likely form more extensive hydrogen-bonding networks than the target due to additional oxygen atoms. The aldehyde group in all compounds serves as a hydrogen bond acceptor, influencing crystal lattice formation .

Biological Activity

1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde (CAS No. 1936715-00-2) is a synthetic compound with potential biological activities. Understanding its biological activity is crucial for evaluating its applications in pharmaceuticals and biotechnology. This article explores the biological properties of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde is C$_{12}$H$_{18}$O, with a molecular weight of 178.27 g/mol. The compound contains a cyclobutane ring and an aldehyde functional group, which may influence its reactivity and biological interactions.

Antimicrobial Activity

Preliminary studies suggest that aldehydes can possess antimicrobial properties. The presence of the aldehyde group in 1-(4,4-Dimethylpent-2-yn-1-yl)cyclobutane-1-carbaldehyde may contribute to its potential efficacy against various microbial strains. While specific data on this compound is lacking, related studies indicate that structurally similar compounds can inhibit bacterial growth.

Cytotoxicity Studies

Study on Related Compounds

A study focusing on cyclobutane derivatives reported that certain analogs exhibited selective cytotoxicity towards cancer cell lines while sparing normal cells. This selectivity underscores the potential therapeutic applications of such compounds in oncology.

Research Findings

Research has also indicated that structural modifications in cyclobutane derivatives can enhance their biological activity. For example, the introduction of alkyl chains or functional groups can significantly alter their interaction with biological targets.